626-88-0

1-Bromo-4-methylpentane

In Stock

• CAS RN:
• 626-88-0

• Formula:
• C6H13Br

• InChI:
• InChI=1S/C6H13Br/c1-6(2)4-3-5-7/h6H,3-5H2,1-2H3

• InChIKey:
• XZKFBZOAIGFZSU-UHFFFAOYSA-N

• 1-Bromo-4-methylpentane can be synthesized by treating 4-methyl-1-pentanol with phosphorous tribromide. The conformational analysis of its liquid-state and solid-state IR and Raman spectra and showed the presence of a mixture of P_C,P_H, and P′ _H conformers.
  
  

2-(4-(Trifluoromethyl)phenyl)pyrazine

In Stock

• CAS RN:
• 380626-88-0

• Formula:
• C11H7F3N2

• InChI:
• InChI=1S/C11H7F3N2/c12-11(13,14)9-3-1-8(2-4-9)10-7-15-5-6-16-10/h1-7H

• InChIKey:
• QLIZFCCVOYTJQJ-UHFFFAOYSA-N

• 2-(4-(Trifluoromethyl)phenyl)pyrazine is a useful research compound. Its molecular formula is C11H7F3N2 and its molecular weight is 224.18 g/mol. The purity is usually 95%.

8-{[benzyl(methyl)amino]methyl}-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 843626-88-0

• Formula:
• C23H24ClN5O2

• InChI:
• InChI=1S/C23H24ClN5O2/c1-26(13-16-7-5-4-6-8-16)15-19-25-21-20(22(30)28(3)23(31)27(21)2)29(19)14-17-9-11-18(24)12-10-17/h4-12H,13-15H2,1-3H3

• InChIKey:
• DDKWDZYKZQISSS-UHFFFAOYSA-N

• 8-{[benzyl(methyl)amino]methyl}-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C23H24ClN5O2 and its molecular weight is 437.93. The purity is usually 95%.

N-[(2-Nitrophenyl)methyl]-2,2,2-trifluoroacetamide

In Stock

• CAS RN:
• 1357626-88-0

• Formula:
• C9H7F3N2O3

• InChI:
• InChI=1S/C9H7F3N2O3/c10-9(11,12)8(15)13-5-6-3-1-2-4-7(6)14(16)17/h1-4H,5H2,(H,13,15)

• InChIKey:
• NZIQZJWOHFCFRS-UHFFFAOYSA-N

• N-[(2-Nitrophenyl)methyl]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C9H7F3N2O3 and its molecular weight is 248.16 g/mol. The purity is usually 95%.